2-chloro-N-(3-chloro-4-methoxyphenyl)acetamide
Cat. No. B1608100
M. Wt: 234.08 g/mol
InChI Key: GKEFUXJDYQAQTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05981542
Procedure details
This product is obtained according to Sugasawa T., Toyoda T., Adachi M., Sasakura K., J. Am. Chein. Soc., 100 (1978), p. 4842-4852). A molar solution of boron trichloride in hexane (164 ml, 164 mmol), chloroacetonitrile (11.4 ml, 180 mmol), and a molar solution of diethylaluminum chloride in hexane (164 ml, 164 mmol) is added drop-wise in succession to a solution of 3-chloro-4-methoxy-aniline (23.6 g, 150 mmol) in an inert atmosphere at 0° C. The reaction medium is heated to reflux for 1 h then cooled to 0° C., hydrolized by adding carefully 2N hydrochloric acid (90 ml), then maintained at reflux for 1 h. It is chilled again and a concentrated solution of sodium bicarbonate is added to pH 14. The solution is extracted with ethyl acetate, the organic phase is washed in water, then in salt water. Dry it on magnesuim sulfate, filter and evaporate under reduced pressure. The residue is recovered in isopentane, decanted, then recover what is insoluble in the minimum amount of isopropyl ether, and isopentane is added to precipitate the product. Filter and dry under vacuum. 17.26 g of a brown solid are obtained.
Name
Identifiers
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REACTION_CXSMILES
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B(Cl)(Cl)Cl.CCCCCC.[Cl:11][CH2:12][C:13]#[N:14].[Cl-].C([Al+]CC)C.[Cl:21][C:22]1[CH:23]=[C:24]([CH:26]=[CH:27][C:28]=1[O:29][CH3:30])N.C(=O)(O)[O-:32].[Na+]>Cl>[Cl:21][C:22]1[C:28]([O:29][CH3:30])=[CH:27][CH:26]=[C:24]([CH:23]=1)[NH:14][C:13](=[O:32])[CH2:12][Cl:11] |f:3.4,6.7|
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Step One
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0 (± 1) mol
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reactant
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Smiles
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B(Cl)(Cl)Cl
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Quantity
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164 mL
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reactant
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Smiles
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CCCCCC
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Quantity
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11.4 mL
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reactant
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Smiles
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ClCC#N
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0 (± 1) mol
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reactant
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Smiles
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[Cl-].C(C)[Al+]CC
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164 mL
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reactant
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CCCCCC
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Quantity
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23.6 g
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reactant
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Smiles
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ClC=1C=C(N)C=CC1OC
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Step Two
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0 (± 1) mol
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Step Three
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Name
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Quantity
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90 mL
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Type
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solvent
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Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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This product is obtained
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction medium is heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 1 h
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Duration
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1 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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maintained
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 1 h
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Duration
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1 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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It is chilled again
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EXTRACTION
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Type
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EXTRACTION
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Details
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The solution is extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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the organic phase is washed in water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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Dry it on magnesuim sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filter
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CUSTOM
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Type
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CUSTOM
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Details
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evaporate under reduced pressure
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CUSTOM
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CUSTOM
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Details
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The residue is recovered in isopentane
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CUSTOM
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Type
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CUSTOM
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Details
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decanted
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CUSTOM
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Type
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CUSTOM
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Details
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recover what
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ADDITION
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Type
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ADDITION
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Details
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is added
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CUSTOM
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Type
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CUSTOM
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Details
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to precipitate the product
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FILTRATION
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Type
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FILTRATION
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Details
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Filter
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CUSTOM
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Type
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CUSTOM
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Details
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dry under vacuum
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC=1C(=CC=C(NC(CCl)=O)C1)OC
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 17.26 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
